Samarium-150

• CAS RN: 14907-33-6
• Molecular Formula: Sm
• Molecular Weight: 149.91728 g/mol
• IUPAC Name: samarium-150
• InChI: InChI=1S/Sm/i1+0
• InChI Key: KZUNJOHGWZRPMI-IGMARMGPSA-N
• Isomeric SMILES: [150Sm]
• SMILES: [Sm]

Description

Samarium-150 is a radioactive isotope of samarium, with a half-life of 46.3 hours. It is used in various scientific research applications, particularly in nuclear medicine and cancer therapy.

Mechanism Of Action

Samarium-150 emits beta particles, which are high-energy electrons that can penetrate tissues and destroy cancer cells. The beta particles emitted by Samarium-150 have a short range of penetration, which makes them ideal for targeting cancer cells while minimizing damage to healthy tissues.

Biochemical And Physiological Effects

The biochemical and physiological effects of Samarium-150 are primarily related to its radioactivity. The beta particles emitted by Samarium-150 can cause damage to DNA and other cellular structures, which can lead to cell death. However, the therapeutic effects of Samarium-150 are carefully controlled and targeted to minimize damage to healthy tissues.

Advantages And Limitations For Lab Experiments

One of the main advantages of Samarium-150 is its short half-life, which allows for rapid clearance from the body and reduces the risk of long-term side effects. It is also relatively easy to synthesize and purify, which makes it accessible for use in various research applications. However, the short half-life also limits the amount of time available for experiments, and the beta particles emitted by Samarium-150 can be difficult to measure and monitor.

Future Directions

There are several potential future directions for research involving Samarium-150. One area of focus is the development of new imaging and therapeutic techniques that use Samarium-150 in combination with other radioactive isotopes or drugs. Another area of research is the development of new methods for synthesizing and purifying Samarium-150, which could improve its availability and reduce costs. Finally, there is ongoing research into the long-term effects of Samarium-150 on the body, particularly in terms of its potential for causing cancer or other health problems.

Synthesis Methods

Samarium-150 is synthesized by irradiating samarium-149 with neutrons in a nuclear reactor. The resulting samarium-150 is then separated and purified through various chemical processes.

Scientific Research Applications

Samarium-150 is primarily used in nuclear medicine for imaging and therapy. It is commonly used in the treatment of various types of cancer, such as prostate cancer and bone metastases. It is also used in the diagnosis and treatment of other medical conditions, such as bone pain and arthritis.